Cas no 75179-29-2 (Boc-cys(trt)-osu)

Boc-cys(trt)-osu Properties

Names and Identifiers

• L-Cysteine,N-[(1,1-dimethylethoxy)carbonyl]-S-(triphenylmethyl)-, 2,5-dioxo-1-pyrrolidinylester
• Boc-Cys(Trt)-OSu
• BOC-S-TRITYL-L-CYSTEINE N-HYDROXYSUCCINIMIDE ESTER
• 2-tert-butoxycarbonylamino-3-(tritylsulfanyl)propionic acid 2,5-dioxopyrrolidin-1-yl ester
• Boc-Cys(Trt) N-hydroxysuccinimide ester
• Boc-L-Cys(Trt)-OSu
• N-Boc-S-trityl-(R)-cysteine-N-hydroxysuccinimide ester
• N-tert-Butoxycarbonyl-S-cysteine N-hydroxysuccinimide ester
• MFCD00235843
• 75179-29-2
• DTXSID401118115
• SCHEMBL8357442
• JIXAKJALBJDZTP-VWLOTQADSA-N
• 2,5-dioxopyrrolidin-1-yl (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-[(triphenylmethyl)sulfanyl]propanoate
• DS-9766
• N-[(1,1-Dimethylethoxy)carbonyl]-S-(triphenylmethyl)-L-cysteine 2,5-dioxo-1-pyrrolidinyl ester
• N-alpha-t-Butyloxycarbonyl-S-trityl-L-cysteine succinimidyl ester (Boc-L-Cys(Trt)-OSu)
• 2,5-DIOXOPYRROLIDIN-1-YL (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-[(TRIPHENYLMETHYL)SULFANYL]PROPANOATE
• (R)-2,5-dioxopyrrolidin-1-yl 2-(tert-butoxycarbonylamino)-3-(tritylthio)propanoate
• CS-0154514
• (2,5-dioxopyrrolidin-1-yl) (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-tritylsulfanylpropanoate
• D97598
• AKOS015841312
• C31H32N2O6S
• +Expand

• MDL： MFCD00235843
• InChIKey： JIXAKJALBJDZTP-VWLOTQADSA-N
• Inchi： InChI=1S/C31H32N2O6S/c1-30(2,3)38-29(37)32-25(28(36)39-33-26(34)19-20-27(33)35)21-40-31(22-13-7-4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-18-24/h4-18,25H,19-21H2,1-3H3,(H,32,37)/t25-/m0/s1
• SMILES： CC(C)(OC(N[C@H](C(ON1C(CCC1=O)=O)=O)CSC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)=O)C

Computed Properties

• Exact Mass: 560.19800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 13
• Monoisotopic Mass: 560.19810792g/mol
• Heavy Atom Count: 40
• Complexity: 838
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• LogP: 5.54100
• PSA: 127.31000